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Compound of Interest

Compound Name:
6-(Trifluoromethyl)quinazolin-2-

amine

Cat. No.: B1311875 Get Quote

An In-depth Technical Guide to 6-(Trifluoromethyl)quinazolin-2-amine

Introduction

The quinazoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged

structure" due to its ability to bind to a wide range of biological targets. This bicyclic

heterocycle, composed of fused benzene and pyrimidine rings, is present in numerous

approved drugs and clinical candidates, demonstrating a vast spectrum of biological activities,

including anticancer, antimicrobial, and anti-inflammatory properties. The strategic

functionalization of the quinazoline core is a key approach in drug discovery to modulate

potency, selectivity, and pharmacokinetic profiles.

This guide focuses on a specific derivative, 6-(Trifluoromethyl)quinazolin-2-amine. The

incorporation of a trifluoromethyl (-CF3) group at the 6-position is a deliberate design choice

rooted in modern medicinal chemistry principles. The -CF3 group is prized for its strong

electron-withdrawing nature and high lipophilicity, which can significantly enhance a molecule's

metabolic stability, membrane permeability, and binding affinity to target proteins. This

document serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals, providing detailed information on the identifiers, properties,

synthesis rationale, and potential applications of this compound.
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Precise identification is the first step in any rigorous scientific investigation. The primary

identifier for any chemical substance is its Chemical Abstracts Service (CAS) number. For 6-
(Trifluoromethyl)quinazolin-2-amine, the definitive CAS number is 190273-94-0. This unique

numerical identifier ensures unambiguous reference in databases, literature, and regulatory

documents.

A logical workflow for compound identification is crucial for ensuring the correct material is

sourced and utilized in experimental settings.

Identification Workflow

Topic: 6-(Trifluoromethyl)quinazolin-2-amine

Search for CAS Number
(Primary Identifier)

Cross-reference in Databases
(PubChem, ChemSpider, etc.)

Found: 190273-94-0

Verify Structure and Name
against CAS: 190273-94-0

Compile All Identifiers
(Formula, MW, InChI, etc.)

Confirmed Chemical Identity
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Click to download full resolution via product page

Caption: Workflow for confirming the identity of a chemical compound.

The core identifiers for 6-(Trifluoromethyl)quinazolin-2-amine are summarized below for

easy reference.

Identifier Type Value Source

CAS Number 190273-94-0

Molecular Formula C₉H₆F₃N₃

Molecular Weight 213.16 g/mol

IUPAC Name
6-(Trifluoromethyl)quinazolin-

2-amine
N/A

MDL Number MFCD00835296

DSSTox Substance ID DTXSID10442093

Section 2: Physicochemical and Structural
Properties
Understanding the physicochemical properties of a compound is essential for designing

experiments, formulating delivery systems, and predicting its behavior in biological systems.

Structural Representation

Chemical structure of 6-(Trifluoromethyl)quinazolin-2-amine

Click to download full resolution via product page

Caption: 2D structure of 6-(Trifluoromethyl)quinazolin-2-amine.

Predicted and Observed Properties
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While extensive experimental data for this specific molecule is not publicly available, properties

can be inferred from supplier data and the behavior of structurally related

To cite this document: BenchChem. [6-(Trifluoromethyl)quinazolin-2-amine CAS number and
identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311875#6-trifluoromethyl-quinazolin-2-amine-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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